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Compound of Interest

Compound Name: 2-(Octyloxy)aniline

Cat. No.: B1317713 Get Quote

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the proper disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This document provides a detailed, step-by-step guide for the

safe disposal of 2-(Octyloxy)aniline, a compound that, like other aniline derivatives, requires

careful handling due to its potential hazards. The following procedures are based on

established safety protocols for aniline and its derivatives and are intended to ensure the safe

management of this chemical waste.

Note: This guidance is based on the safety data for aniline, as a specific Safety Data Sheet

(SDS) for 2-(Octyloxy)aniline was not available. The octyloxy substituent may alter the

physical and toxicological properties. Therefore, it is imperative to consult the specific SDS for

2-(Octyloxy)aniline if one becomes available and to adhere to all local, state, and federal

regulations.

Hazard Profile and Safety Summary
2-(Octyloxy)aniline is classified as a combustible liquid and is toxic if swallowed, in contact

with skin, or if inhaled.[1] It may cause an allergic skin reaction, serious eye damage, and is

suspected of causing genetic defects and cancer.[1] Furthermore, it is very toxic to aquatic life

with long-lasting effects.[1] Due to these hazards, strict adherence to safety protocols during

handling and disposal is mandatory.

Quantitative Data for Aniline (as a proxy)
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The following table summarizes key quantitative data for aniline, which should be considered

as indicative for 2-(Octyloxy)aniline in the absence of specific data.

Property Value Source

Boiling Point 184.1°C (363.4°F) [2]

Melting Point -6°C (21.2°F) [2]

Flash Point 70°C (158°F) (Closed Cup) [2]

Specific Gravity 1.0216 (Water = 1) [2]

Oral LD50 (Rat) 250 mg/kg [2]

Dermal LD50 (Rabbit) 820 mg/kg [2]

Flammable Limits Lower: 1.3%, Upper: 23% [2]

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedure, ensure that the following personal protective

equipment is worn:

Eye Protection: Chemical splash goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat, apron, or coveralls to prevent skin contact.[1]

Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved respirator

with an appropriate cartridge for organic vapors.[2]

All handling of 2-(Octyloxy)aniline should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1] Avoid inhalation of vapors and any contact with skin and eyes.

[2]

Step-by-Step Disposal Protocol
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The disposal of 2-(Octyloxy)aniline must be carried out in accordance with national and local

regulations. Do not mix with other waste materials and leave chemicals in their original

containers if possible.

1. Waste Collection:

Collect waste 2-(Octyloxy)aniline in a dedicated, properly labeled, and sealed container.
The container should be made of a material compatible with the chemical.
Store the waste container in a designated, locked, and well-ventilated area away from heat
and ignition sources.[1]

2. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[1]
Ensure adequate ventilation.
Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand, or
Chemizorb®).[1]
Carefully collect the absorbed material into a sealed container for disposal.[1]
Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
Do not allow the chemical to enter drains or waterways.[1]

3. Final Disposal:

Waste 2-(Octyloxy)aniline and any contaminated materials must be disposed of as
hazardous waste.
Arrange for disposal through a licensed chemical waste disposal company.
Provide the disposal company with a complete characterization of the waste.
The final disposal method will likely involve incineration at an approved hazardous waste
disposal plant.[1]

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2][3]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
(Octyloxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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